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Compound of Interest

Compound Name: Regadenoson-d3

Cat. No.: B12412869 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Regadenoson-d3, a deuterated analog of Regadenoson. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations.

Hazard Identification and Risk Assessment
Regadenoson-d3 is a research chemical, and its toxicological properties have not been fully

investigated[1]. Therefore, it is crucial to handle this compound with care. Safety Data Sheets

(SDS) for Regadenoson and its analogs present conflicting hazard information. Some sources

classify it as "harmful if swallowed"[1], while others indicate it is "Fatal if swallowed, in contact

with skin or if inhaled" and can cause serious skin and eye irritation[2]. At least one supplier of

Regadenoson injection considers the final product not to be hazardous under the OSHA

Hazard Communication Standard[3].

Given these discrepancies, a conservative approach is recommended. Assume the compound

is hazardous and take all necessary precautions to minimize exposure.

Personal Protective Equipment (PPE)
When handling Regadenoson-d3, all personnel should wear the following personal protective

equipment:
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PPE Category Specification

Eye Protection
Safety glasses with side shields or chemical

safety goggles[1][2].

Hand Protection
Chemical-resistant gloves (e.g., neoprene or

rubber)[4].

Body Protection
A lab coat or other protective clothing to prevent

skin contact[1][2].

Respiratory

A NIOSH-approved respirator may be necessary

if handling powders outside of a ventilated

enclosure[5].

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate and Ventilate: Immediately alert others in the area and, if safe to do so, ensure the

area is well-ventilated.

Don Appropriate PPE: Before attempting to clean the spill, put on the required personal

protective equipment.

Contain the Spill: For liquid spills, use an absorbent material to contain the substance. For

solid spills, carefully sweep or scoop the material to avoid creating dust.

Collect the Waste: Place the spilled material and any contaminated absorbent materials into

a clearly labeled, sealed container for hazardous waste disposal[1][4].

Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent and

water.

Dispose of Contaminated Materials: All materials used for cleanup, including contaminated

clothing, must be disposed of as hazardous waste.

Disposal Procedures
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The disposal of Regadenoson-d3 and its waste is regulated by federal and local authorities,

including the Environmental Protection Agency (EPA) and potentially the Drug Enforcement

Administration (DEA)[6][7][8]. Do not dispose of Regadenoson-d3 down the drain, as this can

have adverse effects on aquatic environments[9].

Step-by-Step Disposal Guide:

Segregation: Keep Regadenoson-d3 waste separate from other chemical waste streams.

Containerization: Place all waste, including empty containers and contaminated labware, into

a designated, properly labeled hazardous waste container. The container should be in good

condition and compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

specific contents, including the name "Regadenoson-d3."

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials[1][3].

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed environmental waste management contractor. The primary method for

pharmaceutical waste disposal is typically incineration at a permitted facility[6].

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Regadenoson-d3.
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Regadenoson-d3 Disposal Workflow

Regadenoson-d3 Waste Generated
(Unused product, contaminated labware, spill debris)

Segregate Waste

Select Appropriate Hazardous Waste Container

Label Container:
'Hazardous Waste - Regadenoson-d3'

Store in Designated Secure Area

Arrange for Licensed Waste Disposal

Incineration at Permitted Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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